Cas no 80640-90-0 (Oxazole, 2-(3,5-dinitrophenyl)-4,5-dihydro-)

• Product Name: Oxazole, 2-(3,5-dinitrophenyl)-4,5-dihydro-
• CAS No: 80640-90-0
• MF: C₉H₇N₃O₅
• MW: 237.168981790543
• CID: 705298
• PubChem ID: 71421159
• Update Time: 2025-04-19

Oxazole, 2-(3,5-dinitrophenyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(3,5-dinitrophenyl)-4,5-dihydro-
• 2-(3,5-dinitrophenyl)-4,5-dihydro-1,3-oxazole
• 80640-90-0
• 2-(3,5-dinitrophenyl)-2-oxazoline
• DTXSID80840325

• Inchi： 1S/C9H7N3O5/c13-11(14)7-3-6(9-10-1-2-17-9)4-8(5-7)12(15)16/h3-5H,1-2H2
• InChI Key： XOKOOTOMAHQURM-UHFFFAOYSA-N
• SMILES： O1CCN=C1C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.03857033g/mol
• Monoisotopic Mass: 237.03857033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 113Ų